Cas no 116324-66-4 (3,6-Dimethoxy-2-methylbenzoic acid)

• Product Name: 3,6-Dimethoxy-2-methylbenzoic acid
• CAS No: 116324-66-4
• MF: C₁₀H₁₂O₄
• MW: 196.199883460999
• CID: 1039698
• Update Time: 2023-10-30

3,6-Dimethoxy-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3,6-Dimethoxy-2-methylbenzoic acid
• benzoic acid, 2-amino-3,6-dimethoxy-, methyl ester
• LogP
• methyl 2-amino-3,6-dimethoxybenzoate
• AKOS004907079
• 116324-66-4
• LKDLTVNSBUNBAP-UHFFFAOYSA-N
• 3,6-Dimethoxy-2-methylbenzoicacid
• SCHEMBL11906262
• CS-0415954

• MDL： MFCD01194282
• Inchi： 1S/C10H12O4/c1-6-7(13-2)4-5-8(14-3)9(6)10(11)12/h4-5H,1-3H3,(H,11,12)
• InChI Key： LKDLTVNSBUNBAP-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C(C(=O)O)=C1C)OC

Computed Properties

• Exact Mass: 211.08449
• Monoisotopic Mass: 196.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.189
• Boiling Point: 344.1°C at 760 mmHg
• Flash Point: 167.1°C
• Refractive Index: 1.538
• PSA: 70.78

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives